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Compound of Interest

Compound Name: CTP xsodium

Cat. No.: B15217149 Get Quote

Proper disposal of Cytidine 5'-triphosphate, sodium salt (CTP xsodium), is crucial for

maintaining laboratory safety and environmental compliance. While not classified as a

hazardous material by the OSHA Hazard Communication Standard (29 CFR 1910.1200),

proper chemical waste management protocols should be followed.[1] This guide provides

detailed procedures for the safe handling and disposal of CTP sodium salt for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
A summary of the key identifiers and properties for CTP sodium salt is provided below. Note

that various hydrated and salt forms exist, which may have different CAS numbers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15217149?utm_src=pdf-interest
https://www.benchchem.com/product/b15217149?utm_src=pdf-body
https://d3.cytivalifesciences.com/prod/SDS/27120004%20US%20EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15217149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Reference

Synonyms

CTP, disodium salt hydrate;

Cytidine 5'-(tetrahydrogen

triphosphate), disodium salt

[2][3]

Molecular Formula
C9H14N3Na2O14P3 (for

disodium salt)
[3]

Molecular Weight
527.12 g/mol (for disodium

salt)
[3]

CAS Numbers

652154-13-7 (disodium salt

hydrate)[2], 123334-07-6

(xsodium salt, hydrate)[3],

18423-42-2[4][5][6]

[2][3][4][5][6]

Appearance
Solid (powder) or clear

aqueous solution
[2][7]

Stability
Stable under normal

conditions.[2]
[2]

Personal Protective Equipment (PPE)
Before handling CTP sodium salt for disposal, ensure the appropriate personal protective

equipment is worn to minimize exposure.

PPE Category Specification

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.

Skin Protection
Wear appropriate protective gloves and a lab

coat.

Respiratory Protection
For solid forms, use respiratory protection if dust

formation is likely. Ensure adequate ventilation.
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Step-by-Step Disposal Procedure
The generation of waste should be avoided or minimized whenever possible.[1] For surplus or

expired CTP sodium salt, follow the procedure below. Do not discharge into the sanitary sewer

unless explicitly permitted by local regulations.

1. Waste Characterization and Segregation:

Solid Waste: Unused or expired solid CTP sodium salt should be treated as chemical waste.

Liquid Waste: Solutions of CTP sodium salt should be collected as aqueous chemical waste.

Do not mix with other waste streams, especially strong oxidizing agents.[2]

Contaminated Materials: Any materials (e.g., weigh boats, pipette tips, gloves) grossly

contaminated with CTP sodium salt should be disposed of as solid chemical waste.

2. Containment and Labeling:

Solid Waste: Carefully sweep or vacuum the solid material.[1] Avoid generating dust.[2]

Place the material into a designated and clearly labeled waste container.

Liquid Waste: Collect solutions in a sealable, non-reactive container (e.g., a high-density

polyethylene bottle).

Labeling: The waste container must be clearly labeled with "Cytidine 5'-triphosphate, sodium

salt" and the approximate quantity. Ensure the container is sealed tightly and stored in a

cool, dry, and well-ventilated area away from incompatible materials.[1][2]

3. Disposal Execution:

All waste containing CTP sodium salt must be disposed of in accordance with local, state,

and federal environmental protection and waste disposal regulations.[1]

Arrange for pickup and disposal through a licensed waste disposal contractor or your

institution's Environmental Health and Safety (EHS) office.[1]

Accidental Spill Protocol
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In the event of a spill, adhere to the following procedure:

Evacuate and Secure: Evacuate unnecessary personnel from the immediate area.[1] Ensure

adequate ventilation.[2]

Control Spill: For solid spills, prevent the formation of dust.[2] For liquid spills, contain the

spill using absorbent materials.

Clean-up:

Wear appropriate PPE (gloves, safety goggles, lab coat).

For solid material, carefully sweep or vacuum up the material and place it in a labeled

waste container for disposal.[1][2]

For liquid spills, use an inert absorbent material to soak up the solution. Place the

absorbent material into the labeled waste container.

Decontaminate: Clean the spill area thoroughly with water.

Seek Medical Attention if Necessary:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[8]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[2]

Inhalation: Remove to fresh air.[2]

Ingestion: Rinse mouth with water and seek medical attention if symptoms occur.[1]

Disposal Workflow Diagram
The following diagram outlines the decision-making process and workflow for the proper

disposal of CTP sodium salt.
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Disposal of CTP Sodium Salt

Surplus or Expired
CTP Sodium Salt

Determine Waste Form
(Solid, Liquid, or Contaminated Material)

Solid Waste Procedure:
1. Sweep/vacuum carefully.

2. Avoid dust generation.
3. Place in sealed container.

Solid

Liquid Waste Procedure:
1. Collect in a sealed, non-reactive container.

Liquid

Contaminated Material Procedure:
1. Collect items (gloves, tips, etc.).

2. Place in a sealed bag or container.

Contaminated
Material

Label Waste Container:
- 'Cytidine 5''-triphosphate, sodium salt'

- Note concentration if applicable
- Indicate hazard (Non-Hazardous Chemical Waste)

Store container in a designated
chemical waste accumulation area.

Arrange for disposal via licensed
waste contractor or institutional EHS.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of CTP sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. d3.cytivalifesciences.com [d3.cytivalifesciences.com]

2. fishersci.com [fishersci.com]

3. Cytidine 5′-(tetrahydrogen triphosphate), xsodium salt, hydrate - Safety Data Sheet
[chemicalbook.com]

4. CTP xsodium | 18423-42-2 [chemicalbook.com]

5. 18423-42-2|CTP xsodium|BLD Pharm [bldpharm.com]

6. CTP xsodium CAS#: 18423-42-2 [m.chemicalbook.com]

7. bocsci.com [bocsci.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [CTP xsodium proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15217149#ctp-xsodium-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15217149?utm_src=pdf-custom-synthesis
https://d3.cytivalifesciences.com/prod/SDS/27120004%20US%20EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC226225000&productDescription=CYTIDINE+5%27-TRIPHOSPHATE+500MG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/cytidine-5-triphosphate-disodium-salt_2.htm
https://www.chemicalbook.com/msds/cytidine-5-triphosphate-disodium-salt_2.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7120554.htm
https://www.bldpharm.com/products/18423-42-2.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7120554_EN.htm
https://www.bocsci.com/product/ctp-solution-5518.html
https://pim-resources.coleparmer.com/sds/97813.pdf
https://www.benchchem.com/product/b15217149#ctp-xsodium-proper-disposal-procedures
https://www.benchchem.com/product/b15217149#ctp-xsodium-proper-disposal-procedures
https://www.benchchem.com/product/b15217149#ctp-xsodium-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15217149?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15217149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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